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Compound of Interest

Compound Name: Piboserod hydrochloride

Cat. No.: B1662215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Piboserod hydrochloride (CAS Number: 178273-87-5) is a potent and selective 5-HT₄

receptor antagonist that has been investigated for its therapeutic potential in various

cardiovascular and gastrointestinal disorders. This technical guide provides a comprehensive

overview of the chemical properties, mechanism of action, and analytical methodologies

related to Piboserod hydrochloride, intended to support research and development efforts in

the scientific community. All quantitative data is presented in structured tables for clarity, and

key experimental workflows and signaling pathways are visualized using diagrams.

Chemical Properties
Piboserod hydrochloride is the hydrochloride salt of Piboserod. Its chemical and physical

properties are summarized in the table below.
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Property Value Source

CAS Number 178273-87-5 [1]

Molecular Formula C₂₂H₃₂ClN₃O₂ [1]

Molecular Weight 405.96 g/mol [1][2]

Appearance Solid powder [3]

Solubility
Soluble in water and DMSO.[2]

[3]

Predicted pKa (Strongest

Basic)
9.8 (Predicted)

Storage Conditions
Store at -20°C for long-term

stability.
[4]

Note: Experimental values for melting point and boiling point are not readily available in the

reviewed literature. The provided pKa is a predicted value.

Mechanism of Action and Signaling Pathway
Piboserod is a selective antagonist of the 5-hydroxytryptamine 4 (5-HT₄) receptor.[4] The 5-HT₄

receptor is a G-protein coupled receptor (GPCR) that, upon activation by its endogenous ligand

serotonin (5-HT), primarily couples to the Gαs subunit. This initiates a signaling cascade

involving the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP

(cAMP) levels. Elevated cAMP, in turn, activates Protein Kinase A (PKA), which phosphorylates

various downstream targets, modulating cellular function.

By competitively binding to the 5-HT₄ receptor, Piboserod blocks the binding of serotonin and

subsequent activation of this signaling pathway. This antagonism can modulate various

physiological processes, including gastrointestinal motility and cardiac function, which are key

areas of investigation for this compound.

Below is a diagram illustrating the canonical 5-HT₄ receptor signaling pathway and the

inhibitory action of Piboserod.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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